Cas no 644-30-4 (Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-)

Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl- structure

644-30-4 structure

Product Name:Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-

CAS No:644-30-4

Molecular Formula:C₁₅H₂₂

Molecular Weight:202.33518

MDL:MFCD09867488

CID:509913

PubChem ID:92139

Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl- Properties

Names and Identifiers

- Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl-
- α-curcumene
- 1-methyl-4-(6-methylhept-5-en-2-yl)benzene
- <AR> curcumene
- 1-(1,5-Dimethyl-4-hexenyl)-4-methylbenzene
- 2-Heptene, 2-methyl-6-p-tolyl-
- 2-Methyl-6-p-tolyl-2-heptene
- ar. curcumene
- aromatic curcumene
- Aryl-curcumene
- Curcumene
- Curcumene <AR>
- Curcumene AR
- ar-Curcumene
- HY-N9691
- UNII-S24T013WOF
- (+/-)-.ALPHA.-CURCUMENE
- 1-(1,5-Dimethyl-4-hexenyl)-4-methylbenzene #
- AKOS040763717
- 644-30-4
- Benzene, 1-(1,5-dimethyl-4-hexenyl)-4-methyl-
- CHEMBL4210821
- Q27132148
- A-curcumene
- CS-0202834
- NS00126041
- DTXSID90862351
- CHEBI:62757
- 1-(1,5-dimethyl-hex-4-enyl)-4-methyl-benzene
- alpha-Cucurmene
- .alpha.-Curcumene
- alpha-Curcumene
- S24T013WOF
- 1ST15463
- FT-0778157
- ??-curcumene
- DA-60947
- +Expand
- MDL： MFCD09867488
- InChIKey： VMYXUZSZMNBRCN-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H22/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8-11,14H,5,7H2,1-4H3
- SMILES： CC1=CC=C(C=C1)C(C)CCC=C(C)C

Computed Properties

Exact Mass: 202.17226
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 202.172151
Heavy Atom Count: 15
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

PSA: 0
Refractive Index: 1.5065 (589.3 nm 33 ºC)
Boiling Point: 140-142 ºC (20 Torr)
Flash Point: 117.2±9.0 ºC,
Solubility: Insuluble (1.2E-5 g/L) (25 ºC),
Density: 0.893 g/cm3 (20 ºC)

Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EL8J-100mg	α-curcumene	644-30-4		100mg	$978.00	2024-04-22
Cooke Chemical	LN4390147-100mg	α-curcumene	644-30-4	GC≥90%	100mg	RMB 4400.00	2023-09-07
TargetMol Chemicals	TN6844-10 mg	α-curcumene	644-30-4	98%	10mg	￥ 1,050

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Benzene,1-(1,5-dimethyl-4-hexen-1-yl)-4-methyl- Related Literature

1. 317. The constituents of some Indian essential oil. Part XXVI. The structures of 1-α- and β-curcumenes

F. D. Carter,F. C. Copp,B. Sanjiva Rao,J. L. Simonsen,K. S. Subramaniam J. Chem. Soc. 1939 1504
2. 180. The structure of γ-curcumene

R. D. Batt,S. N. Slater J. Chem. Soc. 1949 838
3. 532. Reduction by dissolving metals. Part VI. Some applications in synthesis

A. J. Birch,S. M. Mukherji J. Chem. Soc. 1949 2531
4. CCCXXXI.—The constituents of some Indian essential oils. Part XXV. 1-α- and 1-β-Curcumenes

B. Sanjiva Rao,John Lionel Simonsen J. Chem. Soc. 1928 2496
5. Application of the lithiation–borylation reaction to the rapid and enantioselective synthesis of the bisabolane family of sesquiterpenes

Varinder K. Aggarwal,Liam T. Ball,Simon Carobene,Rickki L. Connelly,Matthew J. Hesse,Benjamin M. Partridge,Philippe Roth,Stephen P. Thomas,Matthew P. Webster Chem. Commun. 2012 48 9230
6. Tandem Peterson olefination and chemoselective asymmetric hydrogenation of β-hydroxy silanes

Suppachai Krajangsri,Haibo Wu,Jianguo Liu,Wangchuk Rabten,Thishana Singh,Pher G. Andersson Chem. Sci. 2019 10 3649
7. Terpene synthases in disguise: enzymology, structure, and opportunities of non-canonical terpene synthases

Jeffrey D. Rudolf,Chin-Yuan Chang Nat. Prod. Rep. 2020 37 425
8. Bacterial terpenome

Jeffrey D. Rudolf,Tyler A. Alsup,Baofu Xu,Zining Li Nat. Prod. Rep. 2021 38 905
9. Carboxy-directed asymmetric hydrogenation of α-alkyl-α-aryl terminal olefins: highly enantioselective and chemoselective access to a chiral benzylmethyl center

Shuang Yang,Shou-Fei Zhu,Na Guo,Song Song,Qi-Lin Zhou Org. Biomol. Chem. 2014 12 2049
10. Volatile components in Yinchenzhufu decoction and their pharmacokinetics after oral administration in rats

Bin Zan,Yuanyuan Li,Xiaoshu Sun,Tianming Wang,Rong Shi,Yueming Ma RSC Adv. 2022 12 3287

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